Cas no 61892-87-3 (4H-Pyran-4-one, 2-hydroxy-5-methyl-)

• Product Name: 4H-Pyran-4-one, 2-hydroxy-5-methyl-
• CAS No: 61892-87-3
• MF: C₆H₆O₃
• MW: 126.110042095184
• CID: 463619
• PubChem ID: 54736468
• Update Time: 2025-04-19

4H-Pyran-4-one, 2-hydroxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyran-4-one, 2-hydroxy-5-methyl-
• 4-hydroxy-5-methylpyran-2-one
• SCHEMBL8313465
• 4-hydroxy-5-methyl-2H-pyran-2-one
• DTXSID40716431
• SCHEMBL9372906
• 61892-87-3

• Inchi： 1S/C6H6O3/c1-4-3-9-6(8)2-5(4)7/h2-3,7H,1H3
• InChI Key： NQPHVLRDCKUPLN-UHFFFAOYSA-N
• SMILES： O1C(C=C(C(=C1)C)O)=O

Computed Properties

• Exact Mass: 126.03168
• Monoisotopic Mass: 126.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 0.1

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives